Cas no 1173058-14-4 (1-2-(1-methyl-1H-indol-2-yl)-1,3-thiazole-4-carbonylpiperidin-4-ol)

• Product Name: 1-2-(1-methyl-1H-indol-2-yl)-1,3-thiazole-4-carbonylpiperidin-4-ol
• CAS No: 1173058-14-4
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6160308
• PubChem ID: 44062732
• Update Time: 2024-01-14

1-2-(1-methyl-1H-indol-2-yl)-1,3-thiazole-4-carbonylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-indol-2-yl)-1,3-thiazole-4-carbonylpiperidin-4-ol
• (4-hydroxypiperidin-1-yl)-[2-(1-methylindol-2-yl)-1,3-thiazol-4-yl]methanone
• (4-hydroxypiperidin-1-yl)(2-(1-methyl-1H-indol-2-yl)thiazol-4-yl)methanone
• AKOS024516632
• 1173058-14-4
• F5655-0359
• 1-[2-(1-methyl-1H-indol-2-yl)-1,3-thiazole-4-carbonyl]piperidin-4-ol

• Inchi： 1S/C18H19N3O2S/c1-20-15-5-3-2-4-12(15)10-16(20)17-19-14(11-24-17)18(23)21-8-6-13(22)7-9-21/h2-5,10-11,13,22H,6-9H2,1H3
• InChI Key： PSDIVCJBIIVPHC-UHFFFAOYSA-N
• SMILES： S1C=C(C(N2CCC(CC2)O)=O)N=C1C1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles